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Compound of Interest

Compound Name: SBI-183

Cat. No.: B3461472

For Researchers, Scientists, and Drug Development Professionals

Introduction

SBI-183 is a potent and orally active inhibitor of Quiescin Sulfhydryl Oxidase 1 (QSOX1), an
enzyme implicated in cancer progression through its role in extracellular matrix (ECM)
maturation and disulfide bond formation. As a crucial tool for in vitro and in vivo studies,
understanding the long-term stability of SBI-183 in its common solvent, dimethyl sulfoxide
(DMSO0), is paramount for ensuring the accuracy and reproducibility of experimental results.
These application notes provide a comprehensive overview of the recommended storage
conditions, a detailed protocol for assessing long-term stability, and insights into the signaling
pathway of its target, QSOX1.

Recommended Storage Conditions

Based on information from various suppliers, the following storage conditions are
recommended for SBI-183 dissolved in DMSO. Adherence to these guidelines is critical for
maintaining the integrity of the compound for as long as possible.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3461472?utm_src=pdf-interest
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3461472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Storage Temperature Recommended Duration Notes

Recommended for long-term
-80°C Up to 6 months
storage.

Suitable for medium-term
storage. Some sources
-20°C Up to 6 months suggest a shorter duration of 1

month, so caution is advised.

[1]

Short-term storage at 4°C may
be acceptable for working

4°C Not Recommended solutions on the day of an
experiment, but it is not

advised for longer periods.

Significant degradation may
Room Temperature Not Recommended
occur.

Key Considerations:

o Avoid Repeated Freeze-Thaw Cycles: To prevent degradation, it is best to aliquot the stock
solution into smaller, single-use volumes.[1]

e Use High-Quality DMSO: Anhydrous, high-purity DMSO is recommended to minimize the
potential for compound degradation due to contaminants or water.

o Protect from Light: While not explicitly stated for SBI-183, it is good practice to store
solutions in amber vials or otherwise protect them from light to prevent photodegradation.

QSOX1 Signaling Pathway in Cancer

SBI-183 exerts its biological effects by inhibiting QSOX1. This enzyme is secreted into the
extracellular space where it plays a significant role in the tumor microenvironment. The diagram
below illustrates the key aspects of the QSOX1 signaling pathway in the context of cancer.
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Caption: QSOX1 is secreted and promotes ECM maturation, which supports tumor growth.

Protocol for Long-Term Stability Assessment of SBI-
183 in DMSO

This protocol outlines a comprehensive approach to quantitatively assess the long-term stability
of SBI-183 in a DMSO solution.

Materials and Reagents
SBI-183 powder

Anhydrous, high-purity DMSO

HPLC-grade acetonitrile (ACN)

HPLC-grade water
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e Formic acid (or other appropriate modifier for LC-MS)
e Amber glass vials with screw caps

o Calibrated analytical balance

e Volumetric flasks and pipettes

e High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Liquid
Chromatography-Mass Spectrometry (LC-MS) system

Experimental Workflow

The following diagram provides a visual representation of the stability testing workflow.
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Caption: Workflow for assessing the long-term stability of SBI-183 in DMSO.

Detailed Procedure

3.1. Preparation of SBI-183 Stock Solution

o Accurately weigh a sufficient amount of SBI-183 powder to prepare a 10 mM stock solution

in DMSO.
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 Dissolve the powder in the appropriate volume of anhydrous DMSO. Ensure complete
dissolution by vortexing or gentle sonication.

» Immediately aliquot the stock solution into multiple amber glass vials to be used for the
different storage conditions and time points. This minimizes the need for freeze-thaw cycles
of the bulk solution.

3.2. Storage
o Label the vials clearly with the compound name, concentration, date, and storage condition.

» Store the aliquots at the designated temperatures: -80°C, -20°C, 4°C, and room temperature
(as a stress condition).

3.3. Sample Analysis

o At each designated time point (e.g., 0, 1, 3, 6, and 12 months), retrieve one aliquot from
each storage condition.

o Allow the samples to thaw completely and equilibrate to room temperature.

o Prepare the samples for analysis by diluting them to a suitable concentration (e.g., 1 uM)
with an appropriate solvent system (e.g., 50:50 ACN:water).

e Analyze the samples using a validated stability-indicating HPLC-UV or LC-MS method.

o Mobile Phase Example: A gradient of water with 0.1% formic acid and acetonitrile with
0.1% formic acid.

o Column Example: A C18 reverse-phase column.

o Detection: Monitor at a wavelength where SBI-183 has maximum absorbance, and use
mass spectrometry to identify potential degradation products.

e The initial analysis at time zero will serve as the baseline for comparison.

Data Analysis and Presentation
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The stability of SBI-183 is determined by assessing the remaining percentage of the parent

compound and the emergence of any degradation products.

Table for Summarizing Stability Data:

% Purity of

Storage . . SBI-183 (by
Time Point

Temp. HPLC Peak

Area)

Peak Area
of
Degradatio
n Product 1

Peak Area
of
Degradatio
n Product 2

Notes

-80°C 0 months 99.8%

N/A

N/A

Baseline

1 month

3 months

6 months

12 months

-20°C 0 months 99.8%

N/A

N/A

Baseline

1 month

3 months

6 months

12 months

4°C 0 months 99.8%

N/A

N/A

Baseline

1 month

3 months

6 months

12 months

Room Temp. 0 months 99.8%

N/A

N/A

Baseline

1 week

1 month
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Conclusion

While specific long-term stability data for SBI-183 in DMSO is not extensively published, the
provided protocols and general guidelines offer a robust framework for researchers to ensure
the integrity of their experimental compound. For optimal results, it is recommended to store
SBI-183 in DMSO at -80°C in single-use aliquots. For critical applications, conducting an in-
house stability assessment using the outlined protocol is advisable to guarantee the quality and
reliability of research findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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